![molecular formula C23H24ClN5O3 B563656 9-[[2-Benzyloxy-1-(benzyloxymethyl)-ethoxy]-methyl]-6-chloroguanine-d5 CAS No. 1184968-31-7](/img/structure/B563656.png)
9-[[2-Benzyloxy-1-(benzyloxymethyl)-ethoxy]-methyl]-6-chloroguanine-d5
Description
9-[(2-Benzyloxy-1-(benzyloxymethyl)-ethoxy]-methyl]-6-chloroguanine-d5 (9-[(2-BzO-1-BzOMe-EtO)-Me]-6-ClGua-d5) is an important synthetic intermediate for the production of a variety of compounds. It is a modified guanine derivative that is used in a wide range of applications, including medicinal chemistry, biochemistry, and drug development. 9-[(2-BzO-1-BzOMe-EtO)-Me]-6-ClGua-d5 is a valuable intermediate because it can be used as a starting material for the synthesis of other compounds. Additionally, it has been used in a variety of scientific research applications due to its unique structure and properties.
Scientific Research Applications
Rotamer Studies and Molecular Interaction
- Rotamer Equilibrium and Hydrogen Bonding : Studies have indicated the significance of electrostatic effects and hydrogen bonding in determining the rotamer equilibrium of compounds similar to 9-[[2-Benzyloxy-1-(benzyloxymethyl)-ethoxy]-methyl]-6-chloroguanine-d5, highlighting the role of intramolecular interactions (Yamamoto, Tanaka, & Ōki, 1983).
Synthesis and Chemical Properties
- Synthetic Studies and Tautomerism : Research has focused on the synthesis and tautomerism of purine derivatives, providing insights into the chemical properties and potential applications of similar compounds (Roggen & Gundersen, 2008).
- Synthesis of N6-Alkoxy Purines : The synthesis of N6-alkoxy analogues, similar in structure to 9-[[2-Benzyloxy-1-(benzyloxymethyl)-ethoxy]-methyl]-6-chloroguanine-d5, has been explored, revealing potential applications in various chemical reactions (Fujii, Saito, & Nakasaka, 1983).
properties
IUPAC Name |
6-chloro-9-[[1,1,2,3,3-pentadeuterio-1,3-bis(phenylmethoxy)propan-2-yl]oxymethyl]purin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24ClN5O3/c24-21-20-22(28-23(25)27-21)29(15-26-20)16-32-19(13-30-11-17-7-3-1-4-8-17)14-31-12-18-9-5-2-6-10-18/h1-10,15,19H,11-14,16H2,(H2,25,27,28)/i13D2,14D2,19D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXJUDIFIAGSPQH-URHBMTNZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCC(COCC2=CC=CC=C2)OCN3C=NC4=C3N=C(N=C4Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C([2H])(C([2H])([2H])OCC1=CC=CC=C1)OCN2C=NC3=C2N=C(N=C3Cl)N)OCC4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24ClN5O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10675682 |
Source
|
| Record name | 9-({[1,3-Bis(benzyloxy)(~2~H_5_)propan-2-yl]oxy}methyl)-6-chloro-9H-purin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10675682 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
458.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1184968-31-7 |
Source
|
| Record name | 9-({[1,3-Bis(benzyloxy)(~2~H_5_)propan-2-yl]oxy}methyl)-6-chloro-9H-purin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10675682 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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